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Compound of Interest

Compound Name:
Methyl 6-bromo-3-

hydroxypicolinate

Cat. No.: B1358371 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of Methyl 6-bromo-
3-hydroxypicolinate (CAS No: 321601-48-3), a compound that requires careful management

due to its hazardous properties.

Hazard Identification and Safety Precautions
Methyl 6-bromo-3-hydroxypicolinate is classified as harmful and an irritant.[1] Understanding

its specific hazards is the first step in safe handling and disposal.

GHS Hazard Classification:
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Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE):

Before handling or disposing of Methyl 6-bromo-3-hydroxypicolinate, it is mandatory to wear

appropriate personal protective equipment.

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles.[2]

[3]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[2][3]

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.[2][3][4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Methyl 6-bromo-3-
hydroxypicolinate. This procedure is designed to minimize risk to personnel and the

environment.

Experimental Workflow for Disposal:
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Step 1: Prepare for Disposal

Step 2: Segregate Waste

Step 3: Label Waste Container

Step 4: Store Waste Securely

Step 5: Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-bromo-3-hydroxypicolinate.

Detailed Methodologies:

Preparation for Disposal:

Ensure all required PPE is correctly worn.

Work in a designated area, preferably within a chemical fume hood, to control vapor

exposure.[4]

Have spill control materials (e.g., absorbent pads, sand) readily available.

Waste Segregation:
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Solid Waste: Collect any solid residue of Methyl 6-bromo-3-hydroxypicolinate in a

dedicated, chemically compatible, and clearly labeled waste container. Do not mix with

other waste streams unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with the chemical,

such as gloves, weighing paper, or absorbent pads, should be considered contaminated

and disposed of in the same dedicated waste container.

Empty Containers: "Empty" containers of Methyl 6-bromo-3-hydroxypicolinate should

be triple-rinsed with a suitable solvent (e.g., methanol or acetone). The rinsate must be

collected and treated as hazardous waste.

Waste Container Labeling:

The waste container must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Methyl 6-bromo-3-hydroxypicolinate"

The associated hazards (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.

Secure Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.[4]

The storage temperature should be between 2-8°C, in an inert atmosphere.

Licensed Disposal:

Disposal of chemical waste must be handled by a licensed hazardous waste disposal

company. Do not dispose of Methyl 6-bromo-3-hydroxypicolinate down the drain or in

regular trash.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
In the event of accidental exposure or a spill, immediate action is critical.

Logical Relationship of Emergency Response:

Exposure

Immediate Action

Skin Contact

Wash with soap and water

Eye Contact

Rinse with water for 15 mins

Inhalation

Move to fresh air

Ingestion

Seek immediate medical attention

If irritation persists If irritation persists If breathing is difficult

Click to download full resolution via product page

Caption: Emergency response for exposure to Methyl 6-bromo-3-hydroxypicolinate.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing.[2] If skin irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][5] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[2][5] If respiratory symptoms develop, seek medical attention.
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Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[5] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][5]

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

inert absorbent material.[4] Collect the absorbed material into a suitable container for

disposal.[4] Ensure the area is well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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